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Compound of Interest

Compound Name: N-Isopropyl Carvedilol-d6

Cat. No.: B587584 Get Quote

For researchers and drug development professionals, ensuring the safe and compliant disposal

of chemical compounds is a critical component of laboratory operations. This guide provides

essential, step-by-step procedures for the proper disposal of N-Isopropyl Carvedilol-d6, a

derivative of Carvedilol, emphasizing safety and regulatory adherence. While a specific Safety

Data Sheet (SDS) for the deuterated form is not readily available, the disposal procedures can

be guided by the SDS for the parent compound, N-Isopropyl Carvedilol, as the primary

chemical hazards are expected to be similar.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle N-Isopropyl Carvedilol-d6
with care in a well-ventilated area, preferably within a fume hood. Adherence to personal

protective equipment (PPE) standards is mandatory.

Essential Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles or glasses.

Hand Protection: Wear appropriate chemical-resistant gloves.

Body Protection: Don a lab coat.

Respiratory Protection: In case of dust formation, a self-contained breathing apparatus

should be used.[1]
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Step-by-Step Disposal Protocol
The disposal of N-Isopropyl Carvedilol-d6 should be approached with the understanding that

it is a chemical substance intended for research and development purposes only and is not for

drug, household, or other uses.[1] The primary method of disposal involves treating it as

chemical waste in accordance with local, state, and federal regulations.

Waste Identification and Segregation:

Label a dedicated, sealable waste container clearly as "Hazardous Chemical Waste: N-
Isopropyl Carvedilol-d6".

Ensure all waste, including empty containers and contaminated materials (e.g., weighing

paper, pipette tips), is placed in this designated container.

Waste Collection:

Collect all solid waste of N-Isopropyl Carvedilol-d6 in the labeled container.

For solutions, use a separate, compatible, and clearly labeled liquid waste container. Avoid

mixing with incompatible chemicals.

Accidental Spills and Leaks:

In the event of a spill, ensure adequate ventilation.[1]

For small spills, carefully sweep up the solid material, avoiding dust formation, and place it

in the designated hazardous waste container.[1]

Wash the spill area thoroughly with plenty of water.[1]

For larger spills, follow your institution's established spill response protocol.

Final Disposal:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials.
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Arrange for pickup and disposal by a licensed hazardous waste disposal company. Adhere

to all institutional and regulatory transportation requirements. This product is not classified

as a dangerous good for transport.[2]

Chemical and Physical Properties
While specific quantitative data for N-Isopropyl Carvedilol-d6 is limited, the following table

summarizes key information for the closely related N-Isopropyl Carvedilol. This data is

essential for safe handling and for the accurate completion of waste disposal documentation.

Property Value Reference

Chemical Name

1-(9H-Carbazol-4-yloxy)-3-[[2-

(2-methoxyphenoxy)ethyl]N-

isopropylamino]-2-propanol

[1]

Molecular Formula C27H32N2O4 [1][3]

Molecular Weight 448.6 g/mol [1]

Appearance Off White Solid [1]

Storage Store at 2-8°C in a refrigerator. [4]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of N-Isopropyl
Carvedilol-d6, from initial handling to final disposal.
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Disposal Workflow for N-Isopropyl Carvedilol-d6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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